Cas no 289054-34-8 (Ergosta-5,24(28)-diene-3,7,16-triol)
Ergosta-5,24(28)-diene-3,7,16-triol Chemical and Physical Properties
Names and Identifiers
-
- Ergosta-5,24(28)-diene-3,7,16-triol,(3b,7a,16b)- (9CI)
- (3β,7α,16β,20R)-Ergosta-5,24(28)-diene-3,7,16-triol
- ERGOSTA-5,24(28)-DIENE-3,7,16-TRIOL
- [ "" ]
- 10,13-Dimethyl-17-(6-methyl-5-methylideneheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-c
- AKOS032962135
- FS-9720
- Ergosta-5,24(28)-diene-3,7,16-triol, (3,7,16)-
- (3S,7S,8S,9S,10R,13S,14S,16S,17R)-10,13-dimethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,7,16-triol
- Ergosta-5,24(28)-diene-3,7,16-triol, (3beta,7alpha,16beta)- (9CI)
- 289054-34-8
- Ergosta-5,24(28)-diene-3,7,16-triol
-
- Inchi: 1S/C28H46O3/c1-16(2)17(3)7-8-18(4)26-24(31)15-22-25-21(10-12-28(22,26)6)27(5)11-9-20(29)13-19(27)14-23(25)30/h14,16,18,20-26,29-31H,3,7-13,15H2,1-2,4-6H3/t18-,20+,21+,22+,23-,24+,25-,26+,27+,28+/m1/s1
- InChI Key: TYAFBMTZMSJDIO-LOCPLYNGSA-N
- SMILES: O[C@H]1C[C@H]2[C@@H]3[C@@H](C=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]2(C)[C@H]1[C@H](C)CCC(=C)C(C)C)O)O
Computed Properties
- Exact Mass: 430.34500
- Monoisotopic Mass: 430.34469533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- XLogP3: 6.2
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 556.8±50.0 °C at 760 mmHg
- Flash Point: 232.4±24.7 °C
- PSA: 60.69000
- LogP: 5.49640
- Vapor Pressure: 0.0±3.4 mmHg at 25°C
Ergosta-5,24(28)-diene-3,7,16-triol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Ergosta-5,24(28)-diene-3,7,16-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E262250-1mg |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 1mg |
$ 885.00 | 2022-06-02 | ||
| TRC | E262250-2.5mg |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 2.5mg |
$ 1440.00 | 2022-06-02 | ||
| TRC | E262250-5mg |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 5mg |
$ 2930.00 | 2022-06-02 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E73600-5mg |
(3β,7α,16β,20R)-Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | ,HPLC≥98% | 5mg |
¥5760.0 | 2023-09-07 | |
| A2B Chem LLC | AB35932-5mg |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 97.5% | 5mg |
$719.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3982-1 ml * 10 mm |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-20 | ||
| TargetMol Chemicals | TN3982-5mg |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 5mg |
¥ 4040 | 2024-07-24 | ||
| TargetMol Chemicals | TN3982-1 ml * 10 mm |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 1 ml * 10 mm |
¥ 4140 | 2024-07-24 | ||
| TargetMol Chemicals | TN3982-5 mg |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 98% | 5mg |
¥ 4,040 | 2023-07-11 | |
| TargetMol Chemicals | TN3982-1 mL * 10 mM (in DMSO) |
Ergosta-5,24(28)-diene-3,7,16-triol |
289054-34-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 |
Ergosta-5,24(28)-diene-3,7,16-triol Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
Additional information on Ergosta-5,24(28)-diene-3,7,16-triol
Exploring the Unique Properties and Applications of Ergosta-5,24(28)-diene-3,7,16-triol (CAS No. 289054-34-8)
In the realm of bioactive sterols, Ergosta-5,24(28)-diene-3,7,16-triol (CAS No. 289054-34-8) stands out as a compound of significant scientific interest. This naturally occurring ergostane-type triterpenoid has garnered attention for its potential roles in metabolic pathways and its structural uniqueness. Researchers are increasingly focusing on its biosynthetic origins, biological activities, and possible therapeutic applications, aligning with current trends in natural product drug discovery.
The molecular structure of Ergosta-5,24(28)-diene-3,7,16-triol features three hydroxyl groups at positions 3, 7, and 16, along with conjugated double bonds at C5-C6 and C24(28). This configuration contributes to its polarity and reactivity, making it distinct from other sterols like cholesterol or ergosterol. Recent studies suggest these structural attributes may influence membrane interactions or enzyme modulation – topics frequently searched in biochemistry forums and academic databases.
Current research hotspots surrounding CAS No. 289054-34-8 include its potential as a metabolic regulator in fungal systems and possible anti-inflammatory properties. These align with growing public interest in "natural anti-inflammatory compounds" and "fungal-derived bioactive molecules," as reflected in search engine analytics. Laboratory protocols for extraction optimization and spectroscopic characterization (particularly NMR and HR-MS techniques) are also frequently queried by analytical chemists working with this compound.
From an industrial perspective, Ergosta-5,24(28)-diene-3,7,16-triol is being investigated for potential applications in nutraceutical formulations and as a biochemical precursor. Its structural similarity to vitamin D analogs has prompted studies into its photochemical behavior – another trending topic in photobiology research. However, challenges remain in large-scale production due to its typically low natural abundance.
The compound's stability profile has become a subject of recent discussion, particularly regarding storage conditions and derivatization strategies to enhance bioavailability. These practical considerations are frequently raised in pharmaceutical development circles, where the search terms "sterol stabilization techniques" and "hydroxylated sterol derivatives" show increasing search volume.
Emerging analytical techniques like cryo-EM and computational modeling are providing new insights into the three-dimensional interactions of Ergosta-5,24(28)-diene-3,7,16-triol with biological targets. This intersects with the broader scientific community's interest in "structure-activity relationships of natural products," a phrase demonstrating consistent search growth over the past three years.
Environmental scientists have begun examining the ecological roles of this compound in fungal-plant interactions, tapping into the popular search theme of "microbial chemical ecology." Meanwhile, advances in synthetic biology approaches may address current supply limitations through engineered microbial production – a solution matching frequent queries about "sustainable production of rare sterols."
As research continues, the unique redox properties of Ergosta-5,24(28)-diene-3,7,16-triol are attracting attention from materials scientists exploring biologically-derived antioxidants. This application potential corresponds with market trends toward green chemistry solutions, as evidenced by rising searches for "plant-based antioxidant additives" across scientific and industrial databases.
The compound's isomeric purity remains a critical quality parameter, with analytical methods for stereochemical determination being another active research area. These technical aspects resonate with frequent search queries from quality control professionals seeking "sterol isomer separation techniques" and "chiral analysis of polyhydroxylated compounds."
Looking forward, Ergosta-5,24(28)-diene-3,7,16-triol (CAS No. 289054-34-8) presents exciting opportunities at the intersection of natural product chemistry and applied biotechnology. Its study addresses multiple contemporary scientific priorities, from sustainable sourcing to targeted biological activities, making it a compound worthy of continued investigation across diverse scientific disciplines.
289054-34-8 (Ergosta-5,24(28)-diene-3,7,16-triol) Related Products
- 127776-77-6(fern-9(11)-ene-3beta,12beta-diol)
- 53527-35-8((3beta, 12alpha)-9(11)-Fernene-3, 12-diol)
- 75686-38-3((3beta,7beta)-Cholest-5-ene-3,7-diol,)
- 75686-39-4((3beta,7beta)-Cholest-5-ene-3,7-diol,)
- 99081-79-5((3beta,7alpha)-Ergosta-5,24(28)-diene-3,7-diol)
- 16840-37-2((3beta)-cholest-5-ene-3,7-diol)
- 2259-90-7((3beta, 5alpha, 6beta)-Cholest-7-ene-3, 6-diol, 9CI)
- 139765-39-2((3beta, 7beta, 22E)-Cholesta-5, 22-diene-3, 7, 19-triol)
- 99081-81-9((3beta,7alpha)-Ergosta-5,24(28)-diene-3,7-diol)
- 135383-76-5(tirucalla-7,24-diene-3beta,21,23-triol)